2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide

• IUPAC Name: 2-benzyl-3-methyl-1,3-benzothiazol-3-ium;iodide
• InChI: InChI=1S/C15H14NS.HI/c1-16-13-9-5-6-10-14(13)17-15(16)11-12-7-3-2-4-8-12;/h2-10H,11H2,1H3;1H/q+1;/p-1
• InChI Key: CPUOVEUALXBVDP-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(SC2=CC=CC=C21)CC3=CC=CC=C3.[I-]
• Molecular Formula: C15H14INS
• DSSTOX Substance ID: DTXSID10385734
• Molecular Weight: 367.2 g/mol
• CAS RN: 16622-21-2

Description

2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a quaternary ammonium salt that has been shown to have a range of biochemical and physiological effects, making it an interesting compound for researchers to investigate. In

Scientific Research Applications

2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide has been studied for its potential applications in various scientific research fields. It has been shown to have antimicrobial properties, making it a potential candidate for use in the development of new antibiotics. Additionally, it has been investigated for its potential as a fluorescent probe for the detection of metal ions. It has also been studied for its potential use in the treatment of cancer, as it has been shown to have cytotoxic effects on cancer cells.

Mechanism Of Action

The mechanism of action of 2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide is not fully understood, but it is thought to involve the disruption of cellular membranes and the inhibition of cellular respiration. It has also been shown to interact with DNA, potentially leading to DNA damage and cell death.

Biochemical And Physiological Effects

2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide has been shown to have a range of biochemical and physiological effects. It has been shown to have antimicrobial activity against a range of bacteria and fungi, including drug-resistant strains. It has also been shown to have cytotoxic effects on cancer cells, making it a potential candidate for use in cancer treatment. Additionally, it has been investigated for its potential as a fluorescent probe for the detection of metal ions.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide in lab experiments is its broad range of potential applications. It has been shown to have antimicrobial and cytotoxic effects, and it has also been investigated for its potential as a fluorescent probe. Additionally, the synthesis method for this compound is relatively straightforward, making it easy to produce in large quantities. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide. One area of interest is the development of new antibiotics based on this compound. Additionally, further investigation into its potential as a cancer treatment is warranted. Its potential as a fluorescent probe for the detection of metal ions could also be further explored. Finally, more research is needed to fully understand its mechanism of action and how it interacts with cellular components.

Synthesis Methods

The synthesis of 2-Benzyl-3-methyl-1,3-benzothiazol-3-ium iodide involves a reaction between 2-mercaptobenzothiazole and benzyl chloride in the presence of a base such as sodium hydroxide. The resulting compound is then treated with iodine to form the iodide salt. This method has been shown to be effective in producing high yields of the compound.